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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135

These application notes provide a comprehensive overview and detailed protocols for the
determination of serum albumin concentration using the bromocresol green (BCG) method.
This colorimetric assay is a widely used, simple, and rapid technique suitable for various
biological samples, including serum and plasma.

Principle of the Method

The bromocresol green (BCG) assay is based on the specific binding of the anionic dye,
bromocresol green, to albumin at an acidic pH.[1][2] In an acidic buffer, BCG is in its yellow,
protonated form. When albumin is present, it binds to the BCG dye, causing a conformational
change in the dye molecule. This binding results in a shift of the dye's absorption maximum,
leading to a color change from yellow-green to a stable green-blue complex.[1][2][3] The
intensity of the color produced is directly proportional to the concentration of albumin in the
sample and can be quantified spectrophotometrically by measuring the absorbance at a
specific wavelength, typically between 620 and 630 nm.[1][2][3][4]

Diagram of the Chemical Principle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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